Cas no 867353-54-6 (5-Pyrimidinecarboxaldehyde, 4-amino-2-(ethylthio)-)
867353-54-6 structure
Product Name:5-Pyrimidinecarboxaldehyde, 4-amino-2-(ethylthio)-
CAS No:867353-54-6
MF:C7H9N3OS
MW:183.230859518051
CID:1863567
PubChem ID:59108860
Update Time:2025-04-21
5-Pyrimidinecarboxaldehyde, 4-amino-2-(ethylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinecarboxaldehyde, 4-amino-2-(ethylthio)-
- 4-amino-2-(ethylthio)pyrimidine-5-carbaldehyde
- DA-01935
- APEFCNDMCFPSNB-UHFFFAOYSA-N
- SCHEMBL2898609
- 867353-54-6
-
- Inchi: 1S/C7H9N3OS/c1-2-12-7-9-3-5(4-11)6(8)10-7/h3-4H,2H2,1H3,(H2,8,9,10)
- InChI Key: APEFCNDMCFPSNB-UHFFFAOYSA-N
- SMILES: S(C1=NC=C(C=O)C(N)=N1)CC
Computed Properties
- Exact Mass: 183.04663309Da
- Monoisotopic Mass: 183.04663309Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 94.2Ų
5-Pyrimidinecarboxaldehyde, 4-amino-2-(ethylthio)- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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